Cas no 1039830-06-2 (methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate)

• Product Name: methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate
• CAS No: 1039830-06-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5205456
• PubChem ID: 28841666
• Update Time: 2026-03-06

methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2-hydroxyethyl)amino]methyl]-, methyl ester
• methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate

• Inchi： 1S/C11H15NO3/c1-15-11(14)10-4-2-9(3-5-10)8-12-6-7-13/h2-5,12-13H,6-8H2,1H3
• InChI Key： QOVRFYCCALGQGT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CNCCO)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate

Comprehensive Overview of Methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate (CAS No. 1039830-06-2)

Methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate (CAS No. 1039830-06-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, cosmetics, and material science. This ester derivative, featuring a hydroxyethylaminomethyl functional group, has garnered significant attention due to its unique chemical properties and potential in drug delivery systems and biocompatible materials. Researchers and industry professionals frequently search for this compound under keywords like "methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate synthesis", "CAS 1039830-06-2 applications", and "hydroxyethylaminomethyl benzoate derivatives", reflecting its growing relevance in scientific and industrial communities.

The compound's structure combines a benzoate ester core with a hydroxyethylaminomethyl side chain, making it an excellent candidate for prodrug development and polymer modification. Recent studies highlight its role in enhancing the solubility of poorly water-soluble drugs, a critical challenge in pharmaceutical formulations. With the rise of personalized medicine and green chemistry, methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate is increasingly explored for its eco-friendly synthesis routes and biodegradability. Searches such as "sustainable synthesis of hydroxyethylaminomethyl benzoates" and "biodegradable ester derivatives" underscore these trends.

In the cosmetics industry, this compound is valued for its mildness and compatibility with skin, often appearing in anti-aging formulations and moisturizers. Its ability to act as a transdermal penetration enhancer aligns with the demand for non-invasive drug delivery systems. Popular queries like "methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate in skincare" and "cosmetic ester benefits" reflect consumer interest in innovative ingredients. Additionally, its role in UV-absorbing materials has sparked research into sunscreen additives and photostabilizers.

From a material science perspective, CAS 1039830-06-2 is investigated for its potential in smart polymers and self-healing coatings. Its hydrogen-bonding capacity and thermal stability make it suitable for advanced applications like 3D printing resins and nanocomposites. Industry-focused searches such as "high-performance ester monomers" and "polymeric materials with hydroxyethylaminomethyl groups" highlight these cutting-edge uses. The compound's adaptability also extends to agrochemicals, where it serves as an intermediate in plant growth regulators.

Quality control and analytical methods for methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate are critical topics, with searches like "HPLC analysis of CAS 1039830-06-2" and "spectroscopic characterization of benzoate esters" being common. Regulatory compliance, particularly in REACH and FDA submissions, further drives interest in its safety profiles and toxicological data. As the demand for high-purity intermediates grows, suppliers emphasize GMP-grade production and batch-to-batch consistency.

In summary, methyl 4-{(2-hydroxyethyl)aminomethyl}benzoate (CAS No. 1039830-06-2) represents a multifaceted compound bridging pharmaceutical innovation, cosmetic science, and advanced materials. Its alignment with trends like sustainability, personalized healthcare, and smart materials ensures its continued prominence in research and industrial applications. Future developments may focus on catalytic synthesis optimization and multifunctional hybrid materials, further expanding its utility.